![molecular formula C10H9NOS B7518635 N-methyl benzothiophene-2-carboxamide](/img/structure/B7518635.png)
N-methyl benzothiophene-2-carboxamide
Overview
Description
N-methyl benzothiophene-2-carboxamide is a chemical compound that has gained attention due to its potential applications in scientific research. It is a heterocyclic compound that contains a benzothiophene ring and a carboxamide group. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
Phosphodiesterase 10A (PDE10A) Inhibitors : Benzothiophene derivatives, including benzothiophene-2-carboxamide, have been studied for their role as PDE10A inhibitors, with potential applications in neurodegenerative diseases and psychiatric disorders (Kawamoto et al., 2019).
Antibacterial and Antifungal Activities : Certain benzothiophene-3-carboxamide derivatives exhibit significant antibacterial and antifungal activities. This suggests their potential use in developing new antimicrobial agents (Vasu et al., 2005).
Antitumor Activity : Some benzothiophene-3-carboxamide derivatives have been investigated for their antitumor properties, indicating their potential in cancer treatment. Specific compounds within this group have shown significant ability to inhibit the growth of human tumor cells (Ostapiuk et al., 2017).
Photochemical Applications : N-(9-Oxothioxanthenyl)benzothiophene carboxamides, related to benzothiophene carboxamides, have been studied for their photochemical properties. These compounds show potential in developing photoresponsive materials (Sarker et al., 2013).
Anti-inflammatory Agents : Methyl 3-Hydroxythieno[2,3-b]pyridine-2-carboxylate, a molecule structurally related to benzothiophene-2-carboxamide, has been synthesized as part of research targeting novel anti-inflammatory agents (Moloney, 2001).
Antimalarial Agents : Benzothiophene carboxamide derivatives have been identified as potent inhibitors of Plasmodium falciparum enoyl‐ACP reductase, highlighting their potential as antimalarial agents (Banerjee et al., 2011).
Anti-HIV Properties : PD 144795, a compound derived from benzothiophene-2-carboxamide, exhibits anti-HIV properties by inhibiting p53 and NF-κB binding to the HIV-1 long terminal repeat (Gualberto et al., 1998).
Potential Radioligands for Peripheral Benzodiazepine Receptors : Quinoline-2-carboxamide derivatives, structurally similar to benzothiophene-2-carboxamide, have been labeled with carbon-11 for potential use as radioligands in positron emission tomography (PET) imaging of peripheral benzodiazepine receptors (Matarrese et al., 2001).
Photochromic Properties : Diarylethenes containing hybrid structures of benzothiophene and pyrrole have been synthesized for their photochromic properties, indicating applications in fluorescence switches and bioimaging (Guo et al., 2021).
Diuretic Activity : Biphenyl benzothiazole-2-carboxamide derivatives, related to benzothiophene carboxamides, have been synthesized and tested for their diuretic activity (Yar & Ansari, 2009).
properties
IUPAC Name |
N-methyl-1-benzothiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NOS/c1-11-10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHDCKWXGHIGQDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC2=CC=CC=C2S1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.